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Compound of Interest

Compound Name: cis-2-Octene

Cat. No.: B085535

This guide provides a comprehensive overview of the safety data and handling precautions for
cis-2-octene, intended for researchers, scientists, and professionals in drug development. The
information is compiled from various safety data sheets (SDS) and chemical databases to
ensure a thorough understanding of the associated hazards and the necessary safety
measures.

Chemical and Physical Properties

cis-2-Octene is a colorless, highly flammable liquid and vapor.[1][2] It is characterized by the
following physical and chemical properties:
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Property Value Source
CAS Number 7642-04-8 [11[3]
Molecular Formula C8H16 [11[415]
Molecular Weight 112.21 g/mol [11[2][5]
Appearance Colorl.ess' to Almost colorless 4]
clear liquid

Boiling Point 126 °C [5]
Melting Point -96 °C to -100.2°C [5]1[6]
Flash Point 21°C [5]
Specific Gravity (20/20) 0.73 [5]
Refractive Index 1.421t01.421 [5]

Solubility

Slightly soluble in water,

soluble in organic solvents.

[4]16]

Vapor Pressure

0.00561 mmHg at 25°C

[5]

Lower Explosive Limit (LEL)

0.8 %

[6]

Hazard Identification and Classification

cis-2-Octene is classified as a hazardous substance under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are its flammability,

potential for causing skin irritation, and toxicity to aquatic life with long-lasting effects.[1][2][3]

GHS Classification:
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapor.[1][3]
) ) o H315: Causes skin irritation.[1]
Skin Corrosion/Irritation 2
[2][3]
H304: May be fatal if
Aspiration Hazard 1 swallowed and enters airways.
[7]
Hazardous to the aquatic 5 H411: Toxic to aquatic life with
environment, long-term hazard long lasting effects.[1][2][3]

Signal Word: Danger[1][3]

Pictograms:

Flame (Flammable)

Exclamation Mark (Skin Irritant)

Health Hazard (Aspiration Hazard)

Environment (Aquatic Toxicity)

Handling Precautions and Personal Protective
Equipment

Proper handling of cis-2-octene is crucial to minimize risks. This involves a combination of
engineering controls, safe work practices, and the use of appropriate personal protective
equipment (PPE).
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Precaution Type Recommended Measures

Handle in a well-ventilated place.[1] Use
Ventilation appropriate exhaust ventilation where dusts or

aerosols may form.[3]

Keep away from heat, hot surfaces, sparks,
open flames, and other ignition sources. No
smoking.[1][3] Use explosion-proof electrical,

) ) ventilating, and lighting equipment.[1][3] Use

Fire Prevention _

only non-sparking tools.[1][3] Take
precautionary measures against static discharge
by grounding and bonding containers and

receiving equipment.[1][3]

Wash hands thoroughly after handling.[1][3] Do
Personal Hygiene not eat, drink, or smoke when using this

product.

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN166 (EU) or NIOSH
(US) approved standards.[1][3]

Wear protective gloves and fire/flame resistant
and impervious clothing.[1][3] The type of
) ] protective equipment must be selected
Skin Protection ) )
according to the concentration and amount of
the dangerous substance at the specific

workplace.[3]

If ventilation is inadequate, wear a self-
) ) contained breathing apparatus.[1][6] High
Respiratory Protection ) ] } o
concentrations in the air can cause a deficiency

of oxygen, leading to unconsciousness or death.

st Store in a cool, well-ventilated place.[1][3] Keep
orage
g the container tightly closed in a dry place.[1][3]

Emergency Procedures
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In the event of an emergency, prompt and appropriate action is essential.
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Emergency . . Fire-Fighting Accidental Release
. ] First-Aid Measures

Situation Measures Measures

Move the person into

fresh air. If breathing

is difficult, give Wear a self-contained  Evacuate personnel to

) oxygen. If not breathing apparatus safe areas.[1][3]

Inhalation

breathing, give
artificial respiration
and consult a doctor

immediately.[1]

for firefighting if
necessary.[1][3]

Ensure adequate
ventilation.[1][3]

Skin Contact

Take off immediately
all contaminated
clothing. Rinse skin
with water or shower.
[L][3] If skin irritation
occurs, get medical

advice/attention.[3]

Avoid breathing
vapors, mist, or gas.

[1](3]

Eye Contact

Rinse with pure water
for at least 15 minutes

and consult a doctor.

[1]

Do NOT induce
vomiting. Never give

anything by mouth to

Prevent further

leakage or spillage if

Ingestion an unconscious safe to do so. Do not
person. Call a doctor let the product enter
or Poison Control drains.[1][3]
Center immediately.[1]
Use water spray, Remove all sources of
alcohol-resistant Keep containers cool ignition.[1][8] Use

Fire foam, dry chemical, or by spraying with spark-proof tools and
carbon dioxide to water. explosion-proof
extinguish.[1][3] equipment.[1][8]
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Experimental Protocols

The safety data presented in this guide are based on standardized hazard communication
documents (Safety Data Sheets). These documents are compiled from various sources and are
designed to provide a summary of the hazards and safe handling procedures. However, the
specific experimental methodologies and raw data used to determine the toxicological and
ecotoxicological properties of cis-2-octene are not detailed in the publicly available SDS. For
instance, while the substance is classified for skin irritation, the specific studies (e.g., in vivo or
in vitro tests) and their protocols are not provided. Similarly, for aquatic toxicity, the exact test
organisms and conditions are not specified.

For researchers requiring detailed experimental protocols, it is recommended to consult
specialized toxicological databases or to conduct specific studies under controlled laboratory
conditions following established guidelines from organizations such as the OECD (Organisation
for Economic Co-operation and Development) or the EPA (Environmental Protection Agency).

Logical Flow of Handling Precautions

The following diagram illustrates the logical workflow for the safe handling of cis-2-octene,
from initial risk assessment to emergency response.
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Caption: Workflow for the safe handling of cis-2-octene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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